Cas no 2229154-21-4 (tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate)

• Product Name: tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate
• CAS No: 2229154-21-4
• MF: C₁₇H₂₅N₃O₃
• MW: 319.39870429039
• CID: 6082946
• PubChem ID: 165623422
• Update Time: 2025-05-20

tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate
• EN300-1882509
• 2229154-21-4

• Inchi： 1S/C17H25N3O3/c1-12(21)19-14-7-5-13(6-8-14)15-11-20(10-9-18-15)16(22)23-17(2,3)4/h5-8,15,18H,9-11H2,1-4H3,(H,19,21)
• InChI Key： RRLJEXLOIORYAO-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNC(C2C=CC(=CC=2)NC(C)=O)C1)=O

Computed Properties

• Exact Mass: 319.18959167g/mol
• Monoisotopic Mass: 319.18959167g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7Ų

Additional information on tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate

Comprehensive Overview of tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate (CAS No. 2229154-21-4)

tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate (CAS No. 2229154-21-4) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are renowned for their versatility in drug discovery and development. The presence of both acetamido and tert-butyl carboxylate functional groups enhances its reactivity, making it a valuable intermediate for designing bioactive molecules. Researchers often explore its potential in modulating central nervous system (CNS) targets, given the structural similarity to known pharmacophores.

In recent years, the demand for piperazine-based compounds like tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate has surged due to their applications in neuropharmacology and cancer therapeutics. A growing trend in scientific literature highlights its role in the synthesis of selective serotonin reuptake inhibitors (SSRIs) and dopamine receptor modulators. These keywords align with user searches on platforms like PubMed and Google Scholar, where queries such as "piperazine derivatives in drug design" or "acetamidophenyl compounds for CNS disorders" are prevalent. The compound’s high purity and structural stability further contribute to its appeal in high-throughput screening (HTS) assays.

The synthesis of tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate typically involves multi-step organic reactions, including Boc protection and amide coupling. Its CAS No. 2229154-21-4 serves as a unique identifier in regulatory and commercial databases, ensuring traceability in supply chains. Analytical techniques such as NMR spectroscopy and HPLC-MS are employed to validate its molecular structure and purity. This aligns with industry standards for pharmaceutical intermediates, a topic frequently searched by professionals in the field.

From an SEO perspective, incorporating long-tail keywords like "synthesis of tert-butyl piperazine carboxylate derivatives" or "applications of 4-acetamidophenyl compounds" can enhance visibility. The compound’s relevance to green chemistry initiatives—such as solvent-free synthesis or catalytic optimization—also resonates with contemporary research trends. Discussions on platforms like ResearchGate often emphasize its potential in fragment-based drug discovery (FBDD), a niche yet rapidly growing area.

In conclusion, tert-butyl 3-(4-acetamidophenyl)piperazine-1-carboxylate (CAS No. 2229154-21-4) represents a critical building block in modern medicinal chemistry. Its adaptability to diverse synthetic pathways and alignment with drug discovery hotspots ensures sustained interest among researchers. By addressing user queries related to piperazine pharmacology and structure-activity relationships (SAR), this overview bridges the gap between technical expertise and accessible knowledge.